S-2-Benzothiazolyl 2-amino-alpha-(methoxyimino)-4-thiazolethiolacetate
S-2-Benzothiazolyl 2-amino-alpha-(methoxyimino)-4-thiazolethiolacetate
Reagent used in the synthesis of Cefotaxime and related derivatives, such as: Ceftriaxone
Brand Name:
Vulcanchem
CAS No.:
80756-85-0
VCID:
VC21337287
InChI:
InChI=1S/C13H10N4O2S3/c1-19-17-10(8-6-20-12(14)15-8)11(18)22-13-16-7-4-2-3-5-9(7)21-13/h2-6H,1H3,(H2,14,15)
SMILES:
CON=C(C1=CSC(=N1)N)C(=O)SC2=NC3=CC=CC=C3S2
Molecular Formula:
C13H10N4O2S3
Molecular Weight:
350.4 g/mol
S-2-Benzothiazolyl 2-amino-alpha-(methoxyimino)-4-thiazolethiolacetate
CAS No.: 80756-85-0
VCID: VC21337287
Molecular Formula: C13H10N4O2S3
Molecular Weight: 350.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | Reagent used in the synthesis of Cefotaxime and related derivatives, such as: Ceftriaxone |
|---|---|
| CAS No. | 80756-85-0 |
| Product Name | S-2-Benzothiazolyl 2-amino-alpha-(methoxyimino)-4-thiazolethiolacetate |
| Molecular Formula | C13H10N4O2S3 |
| Molecular Weight | 350.4 g/mol |
| IUPAC Name | S-(1,3-benzothiazol-2-yl) 2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoethanethioate |
| Standard InChI | InChI=1S/C13H10N4O2S3/c1-19-17-10(8-6-20-12(14)15-8)11(18)22-13-16-7-4-2-3-5-9(7)21-13/h2-6H,1H3,(H2,14,15) |
| Standard InChIKey | COFDRZLHVALCDU-UHFFFAOYSA-N |
| Isomeric SMILES | CO/N=C(/C1=CSC(=N1)N)\C(=O)SC2=NC3=CC=CC=C3S2 |
| SMILES | CON=C(C1=CSC(=N1)N)C(=O)SC2=NC3=CC=CC=C3S2 |
| Canonical SMILES | CON=C(C1=CSC(=N1)N)C(=O)SC2=NC3=CC=CC=C3S2 |
| Appearance | Pale Yellow Solid |
| Melting Point | >126°C |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (αZ)-2-Amino-α-(methoxyimino)-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester; (Z)-2-Amino-α-(methoxyimino)-4-thiazoleethanethioic Acid S-2-Benzothiazolyl Ester; (Z)-2-[Methoxyimino]-2-(2-aminothiazol-4-yl)acetic Acid S-2-Benzothiazole Ester; S-(Benz |
| PubChem Compound | 5702580 |
| Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume